Cas no 2228514-09-6 (tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate
• CAS No: 2228514-09-6
• MF: C₁₄H₁₉F₃N₂O₂
• MW: 304.308074235916
• CID: 5846603
• PubChem ID: 165834398
• Update Time: 2025-06-08

tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate
• tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-fluorophenyl]carbamate
• 2228514-09-6
• EN300-1891187

• Inchi： 1S/C14H19F3N2O2/c1-14(2,3)21-13(20)19-11-5-4-9(15)6-8(11)7-10(18)12(16)17/h4-6,10,12H,7,18H2,1-3H3,(H,19,20)
• InChI Key： BNWKYSPNZKBMCV-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C=CC=1NC(=O)OC(C)(C)C)F)N)F

Computed Properties

• Exact Mass: 304.13986234g/mol
• Monoisotopic Mass: 304.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate

Introduction to tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate (CAS No. 2228514-09-6)

tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228514-09-6, represents a sophisticated molecular structure designed to interact with biological systems in targeted ways. Its unique chemical architecture, featuring a tert-butyl group, an N-substituted carbamate moiety, and fluorinated alkyl chains, positions it as a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its potential applications within the realm of medicinal chemistry. The presence of fluorine atoms in the molecule, particularly in the 4-fluorophenyl ring and the 3,3-difluoropropyl side chain, is a key feature that enhances its pharmacological properties. Fluorine substitution is widely recognized for its ability to modulate metabolic stability, binding affinity, and overall bioavailability of pharmaceutical agents. In the context of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate, these fluorine atoms contribute to its stability and may facilitate interactions with biological targets such as enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater precision. The tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate structure has been subjected to virtual screening processes to identify potential binding sites within biological pathways. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer and inflammatory disorders. The N-substituted carbamate moiety, in particular, is known to participate in hydrogen bonding interactions, which are critical for drug-receptor binding affinity.

The synthesis of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as fluorochemical transformations and carbamate bond formation are routinely employed to construct the desired framework. The use of advanced catalytic systems has further improved the efficiency and scalability of these synthetic routes.

In the realm of drug discovery, fluorinated compounds have demonstrated remarkable success across various therapeutic areas. The incorporation of fluorine atoms into drug candidates often leads to enhanced pharmacokinetic profiles, including improved lipophilicity and reduced susceptibility to metabolic degradation. The tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate molecule exemplifies this trend by integrating multiple fluorine atoms into its structure. This design not only enhances its physicochemical properties but also opens up avenues for exploring novel therapeutic interventions.

Current research endeavors are focused on evaluating the biological activity of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate through both in vitro and in vivo studies. Preliminary experiments have shown promising results regarding its interaction with specific biological targets. For instance, studies indicate that this compound may exhibit inhibitory effects on certain kinases or proteases that play pivotal roles in disease progression. These findings underscore the potential of this molecule as a lead compound for further medicinal chemistry optimization.

The role of computational tools in drug discovery cannot be overstated. Advanced software platforms allow researchers to simulate the interactions between tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate and biological targets with high accuracy. These simulations help in identifying key pharmacophoric elements within the molecule and guide subsequent modifications to enhance its potency and selectivity. By leveraging machine learning algorithms, scientists can accelerate the process of identifying promising candidates from large chemical libraries.

The development of novel pharmaceutical agents is a multidisciplinary endeavor that requires collaboration across various scientific domains. Chemists play a central role in designing and synthesizing molecules like tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate, while biologists provide insights into their biological mechanisms and therapeutic potential. Pharmacologists contribute by evaluating drug-like properties such as solubility, permeability, and toxicity. This integrated approach ensures that only compounds with optimized characteristics proceed to clinical evaluation.

As research progresses, the understanding of how structural features influence biological activity continues to evolve. The case of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate exemplifies this dynamic field by highlighting how strategic modifications can unlock new therapeutic possibilities. Future studies will likely explore derivatives of this compound with enhanced efficacy or reduced side effects.

The broader impact of fluorinated compounds on modern medicine is undeniable. Their ability to fine-tune pharmacological properties has led to numerous breakthroughs in drug development. The continued exploration of molecules like tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-fluorophenylcarbamate underscores the importance of innovative chemical design in addressing unmet medical needs.